Cas no 2171496-50-5 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enoyl-2-methylpiperidine-3-carboxylic acid)

• Product Name: 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enoyl-2-methylpiperidine-3-carboxylic acid
• CAS No: 2171496-50-5
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 5890476
• PubChem ID: 165542812
• Update Time: 2025-06-23

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enoyl-2-methylpiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enoyl-2-methylpiperidine-3-carboxylic acid
• 2171496-50-5
• EN300-1500909
• 1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-5-enoyl]-2-methylpiperidine-3-carboxylic acid

• Inchi： 1S/C28H32N2O5/c1-3-4-15-25(26(31)30-16-9-14-19(18(30)2)27(32)33)29-28(34)35-17-24-22-12-7-5-10-20(22)21-11-6-8-13-23(21)24/h3,5-8,10-13,18-19,24-25H,1,4,9,14-17H2,2H3,(H,29,34)(H,32,33)
• InChI Key： OKYRZTBPLKLUSL-UHFFFAOYSA-N
• SMILES： O=C(C(CCC=C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCCC(C(=O)O)C1C

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 763
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enoyl-2-methylpiperidine-3-carboxylic acid

Introduction to 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enoyl-2-methylpiperidine-3-carboxylic acid (CAS No. 2171496-50-5)

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enoyl-2-methylpiperidine-3-carboxylic acid, identified by its CAS number 2171496-50-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a piperidine core, an enoyl substituent, and a fluorenylmethoxycarbonyl (Fmoc) protected amino group. The presence of these functional moieties not only contributes to its unique chemical properties but also opens up diverse possibilities for its application in drug discovery and development.

The piperidine moiety is a common pharmacophore in many bioactive molecules, known for its ability to interact with biological targets such as enzymes and receptors. In 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enoyl-2-methylpiperidine-3-carboxylic acid, the piperidine ring is further functionalized with an enoyl group, which can participate in various chemical reactions and interactions. This structural feature makes the compound a promising candidate for further derivatization and optimization in the pursuit of novel therapeutic agents.

The fluorenylmethoxycarbonyl (Fmoc) group is another critical component of this compound. Fmoc is widely used in peptide synthesis as an protecting group for amino acids, but it also serves as a versatile handle for modifying the reactivity of the molecule. In 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enoyl-2-methylpiperidine-3-carboxylic acid, the Fmoc moiety is likely to play a role in controlling the reactivity of the amino group, allowing for selective modifications and functionalizations. This feature is particularly valuable in the context of drug development, where precise control over molecular structure is essential for achieving desired pharmacological effects.

The hex-5-enoyl part of the molecule introduces a conjugated system that can influence the electronic properties and potential interactions with biological targets. Conjugated enones are known to exhibit unique reactivity and can be involved in various biochemical processes. The presence of this motif in 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enoyl-2-methylpiperidine-3-carboxylic acid suggests that it may have potential applications in areas such as photopharmacology, where light-induced chemical reactions are harnessed to modulate biological activity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the potential interactions of complex molecules like 1-2-( {(9H-fluoreninecarbonyl}amino)hexenoyl)-2-methyl-piperidine -3-carboxylic acid (CAS No. 21714965005) with biological targets at an unprecedented level of detail. These studies have revealed that the structural features of this compound make it a promising candidate for further investigation in several therapeutic areas. For instance, its ability to interact with specific enzymes and receptors has been highlighted in preliminary computational studies, suggesting potential applications in treating neurological disorders and inflammatory conditions.

In addition to its structural complexity, 1-( {fluorenylmethoxycarbonylamino}) hexenoylamino)-methyl-piperidine -3-carboxylic acid (CAS No. 21714965005) exhibits interesting physicochemical properties that make it suitable for various applications. Its solubility profile, melting point, and stability under different conditions are all critical factors that need to be carefully evaluated during drug development. Preliminary experiments have shown that this compound exhibits good stability under standard storage conditions, making it a viable candidate for further exploration.

The synthesis of {fluorenylmethoxycarbonylamino}-hexenoylamino)-methyl-piperidine -3-carboxylic acid (CAS No. 21714965005) involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as transition-metal-catalyzed reactions and flow chemistry, has significantly improved the efficiency of these processes. These advancements have not only reduced the cost of production but also minimized waste generation, making the synthesis more environmentally friendly.

One of the most exciting aspects of working with compounds like {fluorenylmethoxycarbonylamino}-hexenoylamino)-methyl-piperidine -3-carboxylic acid (CAS No. 21714965005) is the potential for discovery-driven research. By systematically modifying its structure and evaluating its biological activity, researchers can uncover novel therapeutic agents with improved efficacy and reduced side effects. This iterative process involves designing new derivatives, synthesizing them, and testing their activity against relevant biological targets. Each step provides valuable insights into the structure-function relationships that govern drug action.

The growing interest in {fluorenylmethoxycarbonylamino}-hexenoylamino)-methyl-piperidine -3-carboxylic acid (CAS No. 21714965005) is reflected in the increasing number of publications and patents related to this compound. Researchers from around the world are exploring its potential applications in various therapeutic areas, including oncology, neurology, and immunology. These studies not only highlight the versatility of this compound but also underscore its importance as a building block for future drug development.

In conclusion,{fluorenylmethoxycarbonylamino}-hexenoylamino)-methyl-piperidine -3-carboxylic acid (CAS No: 21714965005) represents a significant advancement in pharmaceutical chemistry with broad implications for drug discovery and development。 Its complex structure， unique functional groups，and promising biological activity make it a valuable tool for researchers seeking to develop novel therapeutic agents。 As our understanding of molecular interactions continues to grow， so too will our ability to harness compounds like this one to improve human health。